Cas no 528881-31-4 (2-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran)

• Product Name: 2-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran
• CAS No: 528881-31-4
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD12562608
• CID: 1037563
• PubChem ID: 22051655
• Update Time: 2025-06-07

2-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran
• ACMC-209l2i
• AG-L-23526
• AK106545
• ANW-31576
• CTK4J6678
• MolPort-011-006-706
• SureCN6072643
• 528881-31-4
• DTXSID00622029
• E84061
• BS-28572
• AKOS008948581
• DB-363821
• SCHEMBL6072643
• MFCD12562608
• 2-(4-bromophenoxymethyl)oxane
• 2-[(4-Bromophenoxy)methyl]oxane

• MDL： MFCD12562608
• Inchi： 1S/C12H15BrO2/c13-10-4-6-11(7-5-10)15-9-12-3-1-2-8-14-12/h4-7,12H,1-3,8-9H2
• InChI Key： CVNGXKCLSDSPQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1CCCCO1

Computed Properties

• Exact Mass: 270.02555
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on 2-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran

Comprehensive Overview of 2-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran (CAS No. 528881-31-4)

2-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran (CAS No. 528881-31-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical research, and material science. Its unique molecular structure, featuring a tetrahydro-2H-pyran ring and a 4-bromophenoxy moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and industries increasingly focus on this compound due to its potential applications in drug discovery and functional material design.

The growing interest in 2-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran aligns with current trends in green chemistry and sustainable synthesis. As environmental concerns rise, scientists explore eco-friendly methods to produce such intermediates, reducing waste and energy consumption. This compound's brominated aromatic component also attracts attention in cross-coupling reactions, a hot topic in catalytic chemistry for creating carbon-carbon bonds efficiently.

From a structural perspective, the tetrahydro-2H-pyran ring system provides excellent stability while maintaining reactivity at specific sites. This balance makes CAS No. 528881-31-4 particularly valuable for designing bioactive molecules with improved pharmacokinetic properties. Recent publications highlight its use in developing targeted therapies, especially in neurological and inflammatory disease research where molecular precision is crucial.

Analytical characterization of 2-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, addressing the pharmaceutical industry's stringent quality requirements. The bromine atom's distinct isotopic pattern also facilitates detection and quantification in complex matrices.

In material science applications, researchers investigate this compound's potential as a monomer precursor for specialty polymers. The 4-bromophenoxy group enables further functionalization through modern click chemistry approaches, allowing the creation of polymers with tailored thermal and mechanical properties. Such materials find applications in electronic devices and advanced coatings.

Storage and handling recommendations for CAS No. 528881-31-4 follow standard organic compound protocols. While not classified as hazardous under normal conditions, proper chemical safety measures should always be observed. The compound's stability under various conditions makes it suitable for long-term storage when protected from moisture and extreme temperatures.

The synthetic routes to 2-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran continue to evolve, with recent literature emphasizing atom-economical processes and catalytic methods. These advancements reduce production costs and environmental impact while maintaining high yields - critical factors for industrial-scale applications. The compound's commercial availability has increased significantly to meet rising demand from research institutions.

Future research directions for this chemical entity include exploring its structure-activity relationships in medicinal chemistry and developing novel derivatization strategies. The scientific community particularly focuses on creating chiral variants for asymmetric synthesis applications. These developments position CAS No. 528881-31-4 as a compound with expanding utility across multiple scientific disciplines.